Cas no 1339370-75-0 (5-Sulfanylpyrazine-2-carboxylic acid)

• Product Name: 5-Sulfanylpyrazine-2-carboxylic acid
• CAS No: 1339370-75-0
• MF: C₅H₄N₂O₂S
• MW: 156.162459373474
• CID: 5998039
• PubChem ID: 64266190
• Update Time: 2025-05-25

5-Sulfanylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4293139
• 5-sulfanylpyrazine-2-carboxylic acid
• AKOS013587492
• 1339370-75-0
• SCHEMBL20929038
• 5-Sulfanylpyrazine-2-carboxylic acid

• Inchi： 1S/C5H4N2O2S/c8-5(9)3-1-7-4(10)2-6-3/h1-2H,(H,7,10)(H,8,9)
• InChI Key： DBJFGIYRQKQREG-UHFFFAOYSA-N
• SMILES： S=C1C=NC(C(=O)O)=CN1

Computed Properties

• Exact Mass: 155.99934855g/mol
• Monoisotopic Mass: 155.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-Sulfanylpyrazine-2-carboxylic acid

Introduction to 5-Sulfanylpyrazine-2-carboxylic acid (CAS No. 1339370-75-0)

5-Sulfanylpyrazine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1339370-75-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a sulfur atom and a carboxylic acid functional group at the 5th and 2nd positions, respectively, imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural motif of 5-Sulfanylpyrazine-2-carboxylic acid has been extensively studied for its potential biological activities. Pyrazine derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfur atom into the pyrazine core enhances the compound's reactivity and binding affinity to biological targets, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their efficacy and safety profiles. 5-Sulfanylpyrazine-2-carboxylic acid serves as a key intermediate in the synthesis of sulfonamides, which are widely used in the treatment of various diseases. The carboxylic acid group can be further functionalized to introduce additional pharmacophores, enabling the design of highly specific and potent therapeutic agents.

One of the most compelling aspects of 5-Sulfanylpyrazine-2-carboxylic acid is its role in modulating enzyme activity. Studies have demonstrated that this compound can interact with enzymes involved in metabolic pathways, leading to therapeutic effects. For instance, research has shown that derivatives of 5-Sulfanylpyrazine-2-carboxylic acid exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR), which is crucial in cancer therapy. The sulfur atom in the molecule facilitates coordination with metal ions, enhancing its binding affinity to these enzymes.

The pharmaceutical industry has leveraged the versatility of 5-Sulfanylpyrazine-2-carboxylic acid to develop novel drug candidates. By incorporating this scaffold into larger molecules, researchers have created compounds with improved pharmacokinetic properties and reduced side effects. For example, recent studies have highlighted the use of 5-Sulfanylpyrazine-2-carboxylic acid derivatives in the treatment of neurodegenerative diseases, where they exhibit neuroprotective effects by inhibiting oxidative stress and inflammation.

Another area where 5-Sulfanylpyrazine-2-carboxylic acid has shown promise is in antimicrobial applications. The sulfur-containing moiety enhances the compound's ability to disrupt bacterial cell membranes, leading to increased susceptibility to antibiotics. This property makes it particularly useful in combating multidrug-resistant strains of bacteria, which pose a significant challenge to global health.

The synthesis of 5-Sulfanylpyrazine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed in its preparation.

In conclusion, 5-Sulfanylpyrazine-2-carboxylic acid (CAS No. 1339370-75-0) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with various biological targets, making it a valuable scaffold for drug development. As research continues to uncover new therapeutic uses for this compound, it is likely to play an increasingly important role in addressing global health challenges.